Cas no 1805733-13-4 (2-(3-Bromopropyl)-4-(difluoromethyl)toluene)

• Product Name: 2-(3-Bromopropyl)-4-(difluoromethyl)toluene
• CAS No: 1805733-13-4
• MF: C₁₁H₁₃BrF₂
• MW: 263.12172961235
• CID: 5005445
• Update Time: 2025-08-05

2-(3-Bromopropyl)-4-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-4-(difluoromethyl)toluene

• Inchi： 1S/C11H13BrF2/c1-8-4-5-10(11(13)14)7-9(8)3-2-6-12/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： VMOIIYGCTAATBJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(F)F)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2-(3-Bromopropyl)-4-(difluoromethyl)toluene

Introduction to 2-(3-Bromopropyl)-4-(difluoromethyl)toluene (CAS No. 1805733-13-4)

2-(3-Bromopropyl)-4-(difluoromethyl)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1805733-13-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a bromopropyl side chain and a difluoromethyl group on a toluene backbone, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of aromatic and aliphatic moieties, offers versatile reactivity that can be leveraged for the development of novel bioactive molecules.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, the strategic use of fluorinated compounds has become increasingly prevalent in medicinal chemistry, driven by their ability to fine-tune the pharmacological profile of small molecules. The presence of this moiety in 2-(3-Bromopropyl)-4-(difluoromethyl)toluene suggests potential applications in the synthesis of next-generation therapeutics targeting various diseases.

Furthermore, the bromopropyl substituent provides a reactive handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Heck couplings. These transformations are cornerstone techniques in modern organic synthesis, enabling the construction of complex molecular architectures with high precision. The combination of these functional groups makes 2-(3-Bromopropyl)-4-(difluoromethyl)toluene a versatile building block for chemists working in drug discovery and material science.

Recent advancements in computational chemistry have further highlighted the significance of fluorinated compounds like 2-(3-Bromopropyl)-4-(difluoromethyl)toluene. Molecular modeling studies have demonstrated that the introduction of fluorine atoms can lead to conformational changes that enhance interactions with biological targets. For instance, fluorine atoms can increase lipophilicity, improve oral bioavailability, and reduce susceptibility to metabolic degradation. These properties are particularly relevant in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In the context of agrochemicals, the structural features of 2-(3-Bromopropyl)-4-(difluoromethyl)toluene may also contribute to its utility as a precursor for developing novel pesticides and herbicides. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups that can modulate biological activity. Additionally, the presence of a branched aliphatic side chain can influence solubility and penetration properties, which are essential factors in formulating effective agrochemical products.

The synthesis of 2-(3-Bromopropyl)-4-(difluoromethyl)toluene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination at the desired position on the toluene ring followed by propylation at the 3-position. The introduction of the difluoromethyl group may be achieved through halogen-metal exchange followed by quenching with a difluoromethanol derivative or through other fluorination methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

One notable application of this compound is in the synthesis of fluorescent probes used in biochemical assays. The aromatic system combined with electron-withdrawing groups like bromine and difluoromethyl can enhance fluorescence properties, making it suitable for tracking biological processes in real-time. Such probes are invaluable tools in drug discovery pipelines, allowing researchers to monitor interactions between small molecules and biological targets with high sensitivity.

Another emerging area where 2-(3-Bromopropyl)-4-(difluoromethyl)toluene shows promise is in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them ideal candidates for high-performance materials such as liquid crystals, organic semiconductors, and advanced polymers. The unique combination of functional groups in this compound could lead to novel materials with enhanced mechanical strength, optical properties, or electronic conductivity.

As research continues to evolve, the demand for specialized intermediates like 2-(3-Bromopropyl)-4-(difluoromethyl)toluene is expected to grow. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies, enabling more efficient and sustainable production processes. Green chemistry principles are also being integrated into these workflows, emphasizing minimal waste generation and environmentally benign reaction conditions.

In conclusion,2-(3-Bromopropyl)-4-(difluoromethyl)toluene (CAS No. 1805733-13-4) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—combining an aromatic core with both bromine and difluoromethyl substituents—make it a valuable tool for synthetic chemists seeking to develop innovative bioactive molecules or advanced materials. As our understanding of fluorinated compounds deepens through interdisciplinary research,2-(3-Bromopropyl)-4-(difluoromethyl)toluene is likely to play an increasingly important role in shaping future scientific advancements.